Cas no 96431-52-6 (N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride)

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride structure
96431-52-6 structure
Product Name:N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride
CAS No:96431-52-6
MF:C13H17Cl2N3O
MW:302.199580907822
CID:1986516
PubChem ID:57087
Update Time:2025-04-21

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride
    • [3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl-diethylazanium,chloride
    • 1,2,4-OXADIAZOLE, 3-(p-CHLOROPHENYL)-5-((DIETHYLAMINO)METHYL)-, HYDROCHLORIDE
    • 3-(p-Chlorophenyl)-5-((diethylamino)methyl)-1,2,4-oxadiazole hydrochloride
    • 96431-52-6
    • AF 511
    • Inchi: 1S/C13H16ClN3O.ClH/c1-3-17(4-2)9-12-15-13(16-18-12)10-5-7-11(14)8-6-10;/h5-8H,3-4,9H2,1-2H3;1H
    • InChI Key: CNXKMRUOOJXNHC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NOC(C[NH+](CC)CC)=N1.[Cl-]

Computed Properties

  • Exact Mass: 301.074868
  • Monoisotopic Mass: 301.074868
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Boiling Point: 368.6°Cat760mmHg
  • Flash Point: 176.7°C

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethylethanaminium chloride Related Literature

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